Holmium-159

• CAS No.: 15750-02-4
• Molecular Formula: Ho
• Molecular Weight: 158.92772 g/mol
• IUPAC Name: holmium-159
• InChI: InChI=1S/Ho/i1-6
• InChI Key: KJZYNXUDTRRSPN-VENIDDJXSA-N
• SMILES: [Ho]
• Isomeric SMILES: [159Ho]

Description

Holmium-159 is a chemical reagent offering researchers a source of holmium ions in the +3 oxidation state, which is the most stable and common form for this rare-earth element . This reagent is valuable in several specialized research fields. In nuclear technology, holmium's high neutron cross-section makes it a candidate for studying neutron absorption and for potential use in reactor control rods . In optical research, holmium ions exhibit distinctive fluorescence properties with sharp emission bands, making them useful as calibration standards for spectrophotometers and in the development of solid-state lasers . The element also possesses the highest magnetic moment of any naturally occurring element, which is of significant interest in the research and development of advanced magnetic materials . Additionally, holmium compounds can serve as catalysts in various chemical reactions, including the ortho-para hydrogen conversion . Researchers are exploring its potential in new catalytic processes. This product is designated "For Research Use Only" (RUO). It is not intended for diagnostic or therapeutic applications and is strictly prohibited for personal use.

Nuclear Properties and Decay Characteristics of Holmium 159

Radioactive Decay Modes of Holmium-159: Electron Capture and Positron Emission

This compound decays into the stable isotope Dysprosium-159 (¹⁵⁹Dy). ontosight.aiwikipedia.org This transformation occurs through two primary competing modes of radioactive decay: electron capture (EC) and positron emission (β⁺). ontosight.aiwikipedia.org Both processes are manifestations of the weak nuclear force and result in the conversion of a nuclear proton into a neutron, thereby decreasing the atomic number by one (from 67 to 66) while keeping the mass number (159) constant. wikipedia.orglibretexts.org

Isotopes with an excess of protons relative to neutrons, like this compound, typically undergo either electron capture or positron emission to achieve a more stable neutron-to-proton ratio. wikipedia.orglibretexts.org Electron capture is a process where the nucleus absorbs an inner atomic electron, usually from the K or L shell. wikipedia.org Positron emission involves the emission of a positron (the antimatter counterpart of an electron) from the nucleus. libretexts.org this compound can undergo both decay types because its total decay energy is greater than the 1.022 MeV required for positron emission to be energetically possible. wikipedia.orgmit.edu

Electron capture is a significant decay mode for this compound. mit.edu In this process, a proton in the holmium nucleus captures an electron from one of the atom's inner orbitals, transforming into a neutron and emitting an electron neutrino.

The total energy released in the decay of this compound to Dysprosium-159, known as the Q-value, has been determined to be 1.838 MeV. mit.edu In the case of electron capture, this energy is carried away by the emitted neutrino and any subsequent photons or electrons released during the de-excitation of the daughter atom.

Competing with electron capture is positron emission (β⁺ decay). wikipedia.org This mode also involves a nuclear proton changing into a neutron, but it results in the emission of a positron and an electron neutrino from the nucleus. libretexts.org Positron emission is only possible when the energy difference between the parent and daughter atoms is at least 1.022 MeV (the rest mass energy of an electron-positron pair), a condition met by this compound. wikipedia.orgmit.edu While both decay modes lead to the same daughter nuclide, the specific branching ratios that quantify the percentage of decays for each path are a subject of detailed experimental study. osti.gov

Table 1: Decay Characteristics of this compound

Property	Value
Decay Modes	Electron Capture (EC), Positron Emission (β⁺) wikipedia.orgmit.edu
Daughter Nuclide	Dysprosium-159 (¹⁵⁹Dy) wikipedia.org
Q-value (EC)	1.838 MeV mit.edu

Electron Capture Branching Ratios and Associated Energetics

Determination and Refinement of this compound Half-Life Data

The half-life of a radioactive isotope is a fundamental property that measures the time required for half of a given sample to undergo radioactive decay. For this compound, the accepted half-life has been measured to be 33.05 minutes, with an uncertainty of 0.11 minutes. wikipedia.orgmit.edu This value is critical for experimental studies involving this isotope, as it dictates the timescale over which measurements must be performed.

Table 2: Half-Life of this compound

Parameter	Reported Value
Half-Life	33.05 (± 0.11) minutes wikipedia.orgmit.edu

Nuclear Level Schemes and Transitions in the this compound Decay Chain

The decay of this compound leads to the formation of Dysprosium-159, which may be produced in its ground state or one of several excited energy states. The subsequent de-excitation of these states through the emission of gamma rays or conversion electrons provides a detailed picture of the nuclear structure of the daughter nuclide.

The daughter nuclide, Dysprosium-159, is an odd-neutron isotope. Its ground state has a spin and parity of 3/2⁻. periodictable.comwikipedia.org The decay of this compound populates various energy levels within ¹⁵⁹Dy. Studies of nuclear reactions, such as (d,p) and (d,t) reactions, have been instrumental in identifying the single-particle neutron states and their associated rotational bands in odd-mass dysprosium isotopes, including ¹⁵⁹Dy. sdu.dk These experiments help to construct a detailed level scheme, assigning energies, spins, and parities to the excited states.

Table 3: Properties of the Daughter Nuclide Dysprosium-159

Property	Value
Daughter Nuclide	Dysprosium-159 (¹⁵⁹Dy)
Ground State Spin and Parity	3/2⁻ wikipedia.org
Notable Excited States	Data from nuclear reaction studies sdu.dk

The analysis of the this compound decay chain heavily relies on high-resolution spectroscopic techniques. osti.gov Gamma-ray spectroscopy, often employing High-Purity Germanium (HPGe) or Ge(Li) detectors, is used to precisely measure the energies and intensities of the gamma rays emitted as the excited states of ¹⁵⁹Dy transition to lower energy levels. osti.govortec-online.com By analyzing the gamma-ray spectra, often in coincidence with other emissions, researchers can build and verify the decay scheme. osti.gov

In parallel, the study of internal conversion electrons provides crucial information about the multipolarity of the nuclear transitions. osti.govosti.gov Internal conversion is a process where the nuclear excitation energy is transferred directly to an orbital electron, which is then ejected from the atom. osti.gov The kinetic energy of this conversion electron is the difference between the transition energy and the electron's binding energy. Spectrometers, such as toroidal β-spectrometers, are used to measure the energy spectrum of these electrons. osti.gov The ratio of conversion electrons to gamma rays for a given transition (the internal conversion coefficient) is sensitive to the spin and parity change of the transition, making it a powerful tool in decay scheme analysis.

Energy Levels and Spin-Parity Assignments of Daughter Nuclides (e.g., Dysprosium-159)

Investigation of Electron-Neutrino Mass through Dysprosium-159 Electron Capture (Precursor to this compound)

While this compound decays to Dysprosium-159, the electron capture decay of Dysprosium-159 (¹⁵⁹Dy) into Terbium-159 (¹⁵⁹Tb) is a subject of intense research for determining the mass of the electron neutrino. ontosight.aimit.eduresearchgate.net The ¹⁵⁹Dy isotope is considered a highly promising candidate for these studies due to its exceptionally low decay energy, or Q-value, which enhances sensitivity to the neutrino's mass. researchgate.netjyu.fi

Direct measurements using high-precision Penning trap mass spectrometry at the JYFLTRAP facility have determined the ground-state to ground-state electron-capture Q-value of ¹⁵⁹Dy to be 364.73(19) keV. researchgate.netjyu.fiarxiv.org Of particular interest is the decay channel from the ground state of ¹⁵⁹Dy (spin-parity 3/2⁻) to a specific excited state in ¹⁵⁹Tb (spin-parity 5/2⁻). researchgate.netarxiv.org This specific transition has a remarkably low Q-value of just 1.18(19) keV, the smallest known for any electron capture decay. researchgate.netnih.gov This low energy release makes the observable spectrum highly sensitive to the mass of the emitted neutrino. researchgate.net

Table 2: Q-Values for ¹⁵⁹Dy Electron Capture Decays

Transition	Excitation Energy in ¹⁵⁹Tb	Q-value (Decay Energy)
3/2⁻ → Ground State	0 keV	364.73(19) keV jyu.fiarxiv.org
3/2⁻ → 5/2⁻	363.5449(14) keV	1.18(19) keV jyu.fiarxiv.org

Theoretical Frameworks for Neutrino Mass Determination via Electron Capture Spectra

The fundamental principle behind using electron capture to determine the neutrino mass lies in the conservation of energy. uni-heidelberg.de In an electron capture event, the total energy released (the Q-value) is distributed between the emitted neutrino and the excitation of the daughter atom. arxiv.orgresearchgate.net The energy spectrum of the de-exciting daughter atom is measured, and the neutrino mass is revealed by the difference between the Q-value and the maximum energy (endpoint) of this de-excitation spectrum. arxiv.orgresearchgate.net

To accurately interpret the experimental data, sophisticated theoretical models are essential. These frameworks must precisely calculate the shape of the de-excitation spectrum. uni-heidelberg.de The de-excitation of the daughter atom (¹⁵⁹Tb in this case) involves a cascade of X-rays and Auger electrons as the atom relaxes to its ground state. researchgate.net Theoretical calculations often employ the Dirac-Hartree-Fock approach to determine the self-consistent wave functions for the electrons in both the parent and daughter atoms. arxiv.orgaps.org These calculations account for the complex many-body electronic interactions that lead to the final energy spectrum, including the probabilities of creating one, two, or even three electron holes in the daughter atom's electronic shells. arxiv.orgaps.org The shape of the spectrum near the endpoint, where the neutrino mass has the most significant effect, is particularly sensitive to these theoretical inputs. uni-heidelberg.de

Experimental Challenges and Methodologies in Spectroscopic Analysis

Measuring the subtle effect of the neutrino mass on the electron capture spectrum presents significant experimental hurdles. A primary challenge is the requirement for detectors with extremely high energy resolution and a very low background noise level. uni-heidelberg.dearxiv.org Microcalorimeters are often used, as they can measure the total energy released during the de-excitation cascade with high precision. uni-heidelberg.denih.gov

A crucial experimental task is the precise determination of the Q-value. Modern techniques like Penning trap mass spectrometry, which measures the cyclotron frequency ratios of the parent (¹⁵⁹Dy) and daughter (¹⁵⁹Tb) ions, have enabled Q-value measurements with the necessary sub-keV precision. jyu.fiarxiv.org

Further challenges include overcoming the low event rate near the spectral endpoint and correctly identifying the specific decay to the desired excited state. arxiv.org This may require coincidence measurements, where the emissions from the de-excitation cascade are detected simultaneously to confirm the decay path. arxiv.orgnih.gov The final analysis is complex, as extracting the neutrino mass requires fitting the experimental spectrum by simultaneously adjusting multiple parameters, including the Q-value, the resonance peak positions and widths, and the neutrino mass itself. arxiv.org This intricate fitting process is only feasible if the experimental background can be drastically reduced. arxiv.orgresearchgate.net

Nuclear Properties and Decay Characteristics

Half-life, Decay Modes, and Emitted Radiations

This compound has a half-life of 33.05 minutes. wikipedia.orgchemeurope.com It decays primarily through electron capture (EC) to Dysprosium-159 (¹⁵⁹Dy). ontosight.ai This process involves the capture of an inner atomic electron by the nucleus, resulting in the emission of a neutrino and characteristic X-rays or Auger electrons. Positron emission (β+) is also a possible decay mode. osti.govperiodictable.com The decay releases a total energy (Q-value) of approximately 1815.4 keV. periodictable.com

Table 1: Nuclear Properties of this compound

Property	Value
Atomic Number (Z)	67
Mass Number (A)	159
Neutron Number (N)	92
Half-life	33.05 (11) min wikipedia.orgchemeurope.com
Decay Mode	Electron Capture (EC) ontosight.ai
Q-value (EC)	1815.4 keV periodictable.com
Spin and Parity	7/2- chemeurope.com
Daughter Isotope	¹⁵⁹Dy ontosight.ai

Proton-Induced Nuclear Reactions on Terbium and Dysprosium Targets

Experimental Cross-Section Measurements for this compound Formation (e.g., natDy(p,xn)159Ho)

Detailed Decay Scheme and Energy Levels of the Daughter Nuclide (Dysprosium-159)

The decay of this compound populates various excited states in its daughter nucleus, Dysprosium-159. As these excited states de-excite to the ground state of ¹⁵⁹Dy, they emit gamma rays of specific energies. The study of these gamma rays, often in coincidence with each other, allows for the construction of a detailed decay scheme. osti.gov This scheme maps the energy levels, their spins and parities, and the branching ratios of the transitions between them. This information is crucial for understanding the nuclear structure of Dysprosium-159. ontosight.aiosti.gov

Theoretical Nuclear Structure and Models Applied to Holmium 159

Quantum Mechanical Approaches to Nuclear Structure in Odd-Proton Holmium Isotopes

The nuclear structure of odd-proton holmium isotopes, including ¹⁵⁹Ho, is explored through various quantum mechanical models. A central approach is the Nilsson model, which describes the motion of individual nucleons in a deformed potential. This model, often combined with considerations of pairing correlations and Coriolis mixing, is used to interpret the single-proton states observed in these isotopes. Experimental studies, such as those employing (³He,d) and (α,t) reactions, provide crucial data on the angular momentum (l-values) of these states, which are then compared with the predictions of the Nilsson model to extract nuclear structure factors.

The independent particle model, or shell model, provides a fundamental framework, suggesting that the nuclear properties of an odd-mass nucleus are largely determined by the single unpaired nucleon. annualreviews.org For odd-proton nuclei like those of holmium, this model helps in understanding their spin and parity. annualreviews.org However, to accurately describe phenomena like rotational bands and excited states, collective motions of the nucleus must also be considered. This has led to the development of models that couple independent particle motion with collective nuclear motions. annualreviews.org

Analysis of Nuclear Deformation and Shape Coexistence in the Holmium Isotope Region

The holmium isotopes are located in a region of the nuclear chart known for significant deformation. Studies indicate that deformation increases along the proton drip-line, with holmium isotopes exhibiting substantial prolate deformation. osti.gov The shape of these nuclei can be influenced by rotational frequency and the alignment of individual nucleons. For instance, nuclei in the N=86-96 region may be spherical in their ground states but can become oblate at high spin. jofamericanscience.org In contrast, those with N ≥ 96 tend to be prolate even at high spins. jofamericanscience.org

The concept of shape coexistence, where a nucleus can exhibit different shapes at similar energies, is also relevant. While not explicitly detailed for ¹⁵⁹Ho in the provided results, the systematic study of holmium isotopes points to changes in nuclear shape as a function of spin and neutron number. jofamericanscience.orgresearchgate.net These shape transitions can be investigated through experimental observables like the moment of inertia and the yrast line, which is the sequence of states with the lowest energy for a given angular momentum. jofamericanscience.org

Cranked Shell Model Interpretations and Predictions

The Cranked Shell Model (CSM) is a powerful tool for analyzing the properties of rotating nuclei. jyu.fi In this model, the nucleus is considered in a rotating frame of reference, which allows for the calculation of properties like the moment of inertia and the alignment of quasiparticles with the rotational axis. The CSM has been successfully applied to interpret high-spin phenomena in holmium isotopes, such as backbending and band crossings. jofamericanscience.orgresearchgate.net

Backbending, an anomalous increase in the moment of inertia at a certain rotational frequency, is understood as the crossing of the ground-state rotational band with a band built on an aligned two-quasiparticle configuration. jofamericanscience.org The CSM provides a framework to describe this phenomenon accurately. jofamericanscience.org For instance, in the study of the yrast structure of ¹⁵⁹Ho, the CSM was used to analyze the second proton alignment, indicating an increased deformation with neutron number in the holmium isotopes. researchgate.net The model has also been used to analyze neutron band crossings and energy signature splitting in various rotational bands of ¹⁵⁹Ho. researchgate.net

Quasiparticle-Phonon and Quasiparticle-Rotor Approaches

The Quasiparticle-Phonon Model (QPM) offers a microscopic description of nuclear structure by considering the interactions between quasiparticles and collective vibrational excitations (phonons). taylorfrancis.com This model has been generalized to describe low-lying intrinsic states in deformed odd-odd holmium isotopes by incorporating vibrational degrees of freedom of the even-even core, their coupling to quasiparticle degrees of freedom, and the neutron-proton interaction. However, studies on odd-odd Ho isotopes suggest that the low-lying intrinsic states have only small vibrational components, with the vibrational strength being fragmented over many states. The QPM is also used to study spherical nuclei. bnl.gov

The Quasiparticle-Rotor Model (or particle-rotor model) combines the motion of a single quasiparticle with the rotation of the even-even core. This model is particularly useful for describing the energy levels and electromagnetic properties of odd-A nuclei. For example, B(M1) transition probabilities in ¹⁵⁷Ho have been calculated using a quasiparticle-rotor model that includes a rotation-dependent interaction between the core and the quasiparticle, successfully reproducing the dominant peak in transition probabilities in the backbending region. The quasiparticle-plus-triaxial-rotor model has also been used to describe collective excitations in nuclei, interpreting them as precessions of the nuclear axis. aps.org

Studies of High-Spin States and Alignment Effects in Holmium Isotopes

The study of high-spin states in holmium isotopes provides critical insights into nuclear structure under extreme conditions. jofamericanscience.org Experiments populating high-spin states, often through heavy-ion fusion-evaporation reactions, have established the level structure of these nuclei up to high energies and spins. researchgate.net The systematic behavior of the level patterns in odd-proton Ho isotopes reveals information about the nuclear shape and the alignment of nucleons. jofamericanscience.orgresearchgate.net

In ¹⁵⁹Ho, the yrast band, built on the h₁₁/₂ proton state, has been extended to very high spins. researchgate.net The analysis of this band and others in ¹⁵⁹Ho reveals the effects of quasiparticle alignment. researchgate.net For example, the alignment of a pair of h₁₁/₂ protons at a certain rotational frequency leads to a band crossing, a characteristic feature of rotating deformed nuclei. researchgate.net The frequency of this alignment shows a systematic trend in the holmium isotopes, providing information about the evolution of nuclear deformation. researchgate.net The energy splitting between signature partners in the rotational bands is another observable that is sensitive to the underlying nuclear structure and is discussed in the context of the cranked shell model. researchgate.net

Integrated Nuclear Models for Binding Energy and Stability Predictions

Integrated nuclear models aim to provide a comprehensive description of nuclear properties, including binding energies and stability. While specific predictions for ¹⁵⁹Ho were not detailed in the search results, general approaches are applicable. The stability of isotopes is related to their binding energy, which can be calculated using various mass models. One such model is the liquid-drop model, which has been refined to include shell effects and pairing, leading to more accurate mass formulas. unt.edu

The study of systematics, such as the shape transition from spherical to deformed between neutron numbers N=86 and N=88 in odd-A holmium isotopes, is crucial for understanding nuclear stability. worldscientific.com The relative stability of different isotopes can be inferred from their decay properties. Holmium has a single stable isotope, ¹⁶⁵Ho. wikipedia.org Lighter isotopes like ¹⁵⁹Ho are unstable and decay towards the line of stability. wikipedia.orgwikipedia.org The primary decay mode for isotopes lighter than ¹⁶⁵Ho is electron capture or positron emission. wikipedia.org

Ab Initio Calculations of Electron Capture Spectra and Intra-Atomic Decay Processes

Ab initio calculations, which start from fundamental principles, are becoming increasingly important in nuclear physics. In the context of holmium isotopes, such calculations have been applied to understand the electron capture (EC) process in ¹⁶³Ho, which is relevant for determining the electron neutrino mass. researchgate.netarxiv.orgaps.org These calculations provide a detailed understanding of the de-excitation of a core hole following an EC event. arxiv.orgaps.org

The theoretical methods, originally developed for core-level spectroscopy in condensed matter physics, are used to compute the EC spectrum, including all intra-atomic decay channels into bound states. arxiv.orgaps.org These calculations account for many-body Coulomb interactions, which lead to the formation of multiplets and additional peaks from processes like Auger decay. arxiv.orgaps.org While these calculations have focused on ¹⁶³Ho due to its specific application, the theoretical framework is applicable to other EC-decaying isotopes like ¹⁵⁹Ho. The study of the EC spectrum of ¹⁵⁹Dy, which has a very low Q-value, also provides important insights into the atomic effects on nuclear decay. arxiv.org

Radiochemical Separation and Purification of Holmium 159

Methodologies for Chemical Separation of Holmium-159 from Irradiated Target Materials

The most effective methods for separating holmium from target materials like dysprosium rely on exploiting the subtle differences in their chemical properties. nih.govnih.gov Cation-exchange high-performance liquid chromatography (HPLC) is a widely adopted and successful technique. nih.govosti.gov This method involves dissolving the irradiated target, often a metal foil, in acid and injecting the solution onto a cation-exchange column. nih.govosti.gov

The separation is achieved by eluting the column with a mobile phase containing a chelating agent, most commonly α-hydroxyisobutyric acid (α-HIBA). nih.govosti.gov The stability of the lanthanide-α-HIBA complex varies slightly with each lanthanide, allowing for their differential retention on the column and subsequent separation. The pH and concentration of the α-HIBA eluent are critical parameters that must be optimized to achieve the best resolution between the holmium and target material peaks. osti.govresearchgate.net Studies on the separation of holmium from dysprosium have identified an optimal mobile phase of 70 mmol·dm⁻³ α-HIBA at a pH of 4.6 for achieving high resolution and the shortest separation time. osti.govresearchgate.net

Alternative separation techniques include extraction chromatography, which utilizes resins impregnated with specific extractants. tums.ac.ir For instance, a resin with 2-ethylhexyl 2-ethylhexylphosphonic acid (HEH[EHP]) has been used to separate holmium from dysprosium. tums.ac.ir

Table 1: Parameters for HPLC Separation of Holmium from Dysprosium Target This table is interactive and can be sorted by clicking on the headers.

Parameter	Description	Example Value	Source
Technique	Primary separation method	Cation-Exchange HPLC	nih.govosti.gov
Stationary Phase	Resin used in the column	Aminex A7, AG50W-X8	nih.govnih.gov
Mobile Phase	Eluent used for separation	α-hydroxyisobutyric acid (α-HIBA)	nih.govosti.gov
Eluent Conc.	Concentration of the mobile phase	70 mmol·dm⁻³	osti.govresearchgate.net
Eluent pH	pH of the mobile phase	4.6	osti.govresearchgate.net
Result	Achieved separation	Quantitative separation of Ho from bulk Dy	nih.gov

Post-Irradiation Processing Techniques and Yield Optimization Strategies

Following irradiation, the target material must be processed to prepare it for chemical separation and to maximize the yield of recovered this compound. The initial step typically involves dissolving the metallic target (e.g., dysprosium foil) in an appropriate acid, such as nitric acid or hydrochloric acid. nih.goviaea.org

A key strategy for optimizing yield and purity is the physical reduction of the target mass before chromatographic separation. researchgate.net Since only a portion of the target foil is activated by the particle beam, autoradiography can be used to identify and excise the activated area. This reduces the total mass of the target material that needs to be processed, which improves the resolution of the chromatographic separation and reduces the amount of stable isotopic impurities (e.g., stable ¹⁶⁵Ho present in the dysprosium target). researchgate.net

Development of Radiochemical Purity Assays for Synthesized this compound

Ensuring the purity of the final this compound product is paramount. Quality control involves a series of assays to determine its radionuclidic and radiochemical purity. iaea.org

Radiochemical Purity (RCP) is the proportion of the total radioactivity in the sample that is present in the desired chemical form. ymaws.com Impurities can include unbound holmium ions or complexes with unintended ligands. High-Performance Liquid Chromatography (HPLC) and Instant Thin-Layer Chromatography (ITLC) are standard methods for determining RCP. tums.ac.irresearchgate.net For example, in the synthesis of a ¹⁶⁶Ho-porphyrin complex, HPLC analysis showed a radiochemical purity of over 99%. researchgate.net

Radionuclidic Purity refers to the proportion of the total radioactivity that is present as the desired radionuclide (this compound). Impurities could include other holmium isotopes (e.g., ¹⁶⁶ᵐHo) or radioisotopes of other elements produced during irradiation. nih.gov Gamma-ray spectrometry is the primary method for this analysis, allowing for the identification and quantification of different gamma-emitting radionuclides based on their characteristic energy peaks. iaea.org

These assays are essential to confirm that the final product meets the required specifications before it can be used for further research or application. iaea.org

Table 2: Key Quality Control Assays for Radiopharmaceuticals

Purity Type	Definition	Common Analytical Method(s)
Radiochemical Purity	Proportion of radioactivity in the desired chemical form.	HPLC, ITLC
Radionuclidic Purity	Proportion of radioactivity present as the desired radionuclide.	Gamma-ray Spectrometry
Chemical Purity	Proportion of the preparation that is in the specified chemical form, regardless of radioactivity.	ICP-MS, Spectroscopy
Pharmaceutical Aspects	Sterility, apyrogenicity, pH, and isotonicity of the preparation.	Sterility testing, LAL test for endotoxins, pH meter

Theoretical Models of the Holmium 159 Nucleus

The Nuclear Shell Model

The Nuclear Shell Model describes the nucleus in terms of energy shells occupied by protons and neutrons, similar to the electron shells in atoms. While powerful for nuclei near closed shells, its application to deformed, mid-shell nuclei like this compound is computationally intensive.

The Collective Model

The Collective Model treats the nucleus as a rotating and vibrating liquid drop, which is particularly useful for describing deformed nuclei. The rotational bands observed in the spectra of this compound and its neighbors are a key feature explained by this model. cdnsciencepub.com

Other Advanced Theoretical Frameworks

Modern studies often use hybrid models that combine collective and single-particle aspects. The Projected Shell Model (PSM) is one such framework used to study the band spectra of this compound and Holmium-161. This model starts with a deformed mean-field and then projects out states of good angular momentum, providing a powerful tool for interpreting high-spin states and band structures. researchgate.net The Nilsson model, which describes single-particle motion in a deformed potential, is also essential for interpreting the states in this mass region. cdnsciencepub.com

Future Research Directions and Methodological Innovations for Holmium 159

Addressing Data Gaps in Holmium-159 Nuclear Properties and Decay Data

A comprehensive and accurate dataset of nuclear properties is the bedrock of all applications and further research involving a radionuclide. While some fundamental characteristics of this compound have been established, significant gaps and uncertainties remain in its nuclear and decay data.

Current Status of this compound Data

The available data for this compound provides a basic framework for its nuclear characteristics. However, a deeper and more precise understanding is required for advanced applications.

Property	Value
Atomic Weight	158.927711959 u periodictable.com
Mass Excess	-67.335876 MeV periodictable.com
Binding Energy	8.165145 MeV periodictable.com
Magnetic Moment	4.28 µN periodictable.com
Quadrupole Moment	3.19 b periodictable.com

This table is interactive. Users can sort and filter the data.

Identified Gaps and Future Research Focus

Experimental results from various reaction and decay studies leading to nuclides in the A=159 mass chain have been reviewed and summarized. osti.gov However, for many radionuclides, the measured data may be insufficient to assign reliable values, or existing measured data may not have been incorporated into the latest evaluations. Future research should prioritize:

High-Precision Half-Life Measurements: While a half-life is known, discrepancies often exist between different measurement techniques. A consensus value with a reduced uncertainty is crucial for accurate dosimetry calculations and production yield predictions.

Detailed Gamma-Ray Spectroscopy: A thorough investigation of the gamma-ray emissions, including their energies and intensities, is essential for accurate quantification and for the development of appropriate detection and shielding protocols.

Characterization of Electron Capture Decay: A more detailed understanding of the electron capture decay process of ¹⁵⁹Ho, including the probabilities of capture from different atomic shells and the subsequent X-ray and Auger electron emissions, is needed.

Addressing these data gaps will require a concerted effort involving experimental nuclear physicists and data evaluators. The use of advanced detector systems and methodologies will be paramount in achieving the required precision. Furthermore, ensuring that new, high-quality data is incorporated into international nuclear data libraries, such as the Joint Evaluated Fission and Fusion File (JEFF), is a critical step.

Advancements in Nuclear Reaction Modeling for Improved Production Forecasts

The efficient production of this compound relies on accurate predictions of nuclear reaction cross-sections. While theoretical models provide a framework for these predictions, they often show significant deviations from experimental results, highlighting the need for refinement.

Challenges in Current Modeling

The production of radionuclides at accelerator facilities often involves high-energy proton-induced reactions. berkeley.edu However, a lack of comprehensive proton data creates significant uncertainties in target design, optimal beam parameters, and the co-production of contaminants. berkeley.edu Theoretical modeling at these energies is notoriously difficult, with observed differences between predictions and measurements sometimes on the order of 50–100%. berkeley.edu

Future Directions in Modeling

To improve the accuracy of production forecasts for this compound, several avenues of research are being pursued:

Improved Nuclear Models: The development and refinement of nuclear reaction models, such as the Cascade-Exciton Model (CEM), are ongoing. researchgate.net These models aim to provide a more accurate description of the complex nuclear processes that occur during irradiation.

Systematic Experimental Data: There is a critical need for more systematic experimental measurements of reaction cross-sections for the production of ¹⁵⁹Ho from various target materials and at different projectile energies. This data is essential for validating and improving theoretical models.

Machine Learning and Artificial Intelligence: The application of deep learning algorithms, such as the Deep learning Intelligence for Nuclear reactiOns (DINo), shows promise in improving cross-section predictions. arxiv.org These algorithms can learn from existing experimental data to identify correlations and reduce discrepancies between theoretical models and real-world measurements. arxiv.org By leveraging neural networks, these tools can provide fast and accurate predictions, complementing traditional nuclear reaction modeling. arxiv.org

A synergistic approach that combines theoretical advancements with a robust experimental program will be key to achieving reliable and predictable production of this compound.

Novel Approaches in Radiochemical Synthesis and Separation Technologies

The production of a radionuclide is only the first step; its separation and purification from the target material and any co-produced impurities are equally critical. The development of novel radiochemical synthesis and separation technologies is essential for obtaining high-purity this compound suitable for research and potential applications.

Current Separation Techniques

The separation of lanthanides, including holmium, is a well-established but challenging field due to their similar chemical properties. Current methods often rely on techniques such as cation exchange chromatography. For instance, in the separation of the neighboring element erbium from holmium, cation exchange chromatography using alpha-hydroxyisobutyrate as an eluent has been employed. mdpi.comresearchgate.net

Innovations in Separation Science

Future research in this area is focused on developing more efficient, faster, and more selective separation methods. Key areas of innovation include:

Advanced Chromatographic Resins: The development of new stationary phases with enhanced selectivity for holmium over other lanthanides is a primary goal. This could involve the synthesis of novel organic ligands or the use of inorganic materials with specific pore structures and surface functionalities.

Solvent Extraction Systems: The design of novel solvent extraction systems with high separation factors for holmium is another promising avenue. This includes the exploration of new extractants and synergistic solvent systems.

Radiopharmaceutical Synthesis: Research into the synthesis of this compound labeled compounds is also crucial. This involves the development of efficient chelation chemistry to stably incorporate the radionuclide into a targeting molecule. For example, the synthesis of Holmium Acetylacetonate Polyvinyl Alcohol XAD-4 resins is being explored for high-efficiency production. escholarship.org

The ability to produce high-purity this compound will be a critical enabler for all other areas of research and development.

Interdisciplinary Collaborations in Fundamental this compound Studies

The study of a specific radionuclide like this compound benefits immensely from a collaborative approach that brings together expertise from various scientific disciplines. Such interdisciplinary collaborations are essential for a comprehensive understanding of its properties and for exploring its potential applications.

The Power of Collaboration

Interdisciplinary research, co-created and developed in partnership with academics, government, and industrial partners, can accelerate scientific progress. leeds.ac.uk In the context of this compound, collaborations could involve:

Nuclear Physicists and Radiochemists: Joint efforts are needed to accurately measure nuclear data and to develop efficient production and separation methods.

Computational Scientists and Nuclear Modelers: The development of advanced nuclear reaction models and predictive algorithms requires the expertise of computational scientists working in tandem with nuclear physicists. berkeley.edu

Materials Scientists and Chemists: The development of novel target materials and separation resins can be significantly enhanced by collaborations with materials scientists. leeds.ac.uk

Biologists and Medical Physicists: Should potential applications for this compound emerge, collaborations with experts in these fields will be crucial for preclinical and clinical evaluation.

Fostering Collaborative Environments

Creating environments that facilitate these collaborations is key. This can be achieved through joint research projects, workshops, and conferences that bring together researchers from different fields. jinr.ru The exchange of ideas and expertise in such settings can lead to innovative solutions to the challenges in this compound research. Furthermore, interdisciplinary collaboration can lead to a better understanding of one's own field by learning about its limitations and the opportunities for knowledge sharing. openaccessgovernment.org

Q & A

Q. What are the key nuclear properties of Holmium-159, and how do they influence experimental design?

Methodological Answer: this compound’s nuclear properties (e.g., decay modes, half-life, energy levels) are critical for designing radiation detection experiments. Researchers should first consult nuclear data sheets (e.g., [ ]) to identify adopted level schemes and decay pathways. For instance, experiments involving gamma spectroscopy require calibration using known energy peaks from Ho-159’s decay products. Ensure radiation detectors (e.g., Geiger-Müller counters, scintillators) are calibrated to detect emissions within the energy ranges listed in nuclear databases. Safety protocols must align with permissible radiation levels (e.g., 1,000 units for Ho-159 as per regulatory tables ).

Q. How should researchers safely handle and store this compound in laboratory settings?

Methodological Answer: While handling radioactive Ho-159, adhere to general laboratory safety guidelines for rare-earth elements ([]) and radiation-specific protocols. Use sealed containment systems to minimize airborne dispersion, and store samples in lead-lined containers. Personal protective equipment (PPE) such as lab coats, gloves, and dosimeters are mandatory. Refer to public health standards (e.g., permissible concentration of 1,000 units in regulatory tables ) to determine maximum allowable quantities in workspaces. Conduct regular contamination checks using swipe tests and radiation monitors.

Q. What experimental methodologies are recommended for characterizing Ho-159’s decay products?

Methodological Answer: Use gamma-ray spectroscopy coupled with high-purity germanium (HPGe) detectors to identify Ho-159’s decay emissions. Cross-reference observed energy peaks with nuclear data compilations ([ ]) to validate decay pathways. For quantitative analysis, employ standard sources (e.g., Cs-137) for detector calibration. Statistical tools (e.g., Poisson error analysis) should be applied to count rates to assess data precision ([ ]). Document all procedures in lab notebooks, including equipment settings and environmental conditions, to ensure reproducibility ([ ]).

Q. How can researchers ensure the accuracy of Ho-159 activity measurements?

Methodological Answer: Calibrate radiation detectors using traceable standards (e.g., NIST-certified sources) and perform background subtraction to eliminate environmental noise. Use decay equations (e.g., $A = A_0 e^{-\lambda t}$) to correct for temporal decay during experiments. Validate measurements via inter-laboratory comparisons or repeated trials. Report uncertainties using standard deviations or confidence intervals ([ ]).

Q. What are the ethical considerations when publishing Ho-159 research data?

Q. How can contradictions in Ho-159’s reported decay pathways be resolved?

Methodological Answer: Apply empirical contradiction analysis ([ ]) by comparing conflicting data against primary sources (e.g., [ ]). Conduct controlled experiments to isolate variables (e.g., impurity levels, detector efficiency) that may skew results. Use Bayesian statistics or Monte Carlo simulations to quantify uncertainties. If discrepancies persist, propose iterative studies to test competing hypotheses, as suggested in qualitative research frameworks ([ ]).

Q. What computational models are effective for predicting Ho-159’s nuclear structure?

Methodological Answer: Employ density functional theory (DFT) or shell-model calculations to predict energy levels and transition probabilities. Validate models by comparing outputs with experimentally adopted schemes ([ ]). Use open-source nuclear physics software (e.g., NUCC or RADWARE ) for simulations. Document computational parameters (e.g., basis sets, interaction potentials) to enable peer verification ([ ]).

Q. How should researchers design experiments to investigate Ho-159’s role in neutron capture reactions?

Methodological Answer: Utilize neutron beams from reactors or accelerators to irradiate Ho-159 samples. Measure resultant isotopes via mass spectrometry and compare yields with theoretical cross-sections. Control for neutron flux variability using real-time monitoring devices. Analyze data using iterative frameworks ([ ]) to refine experimental parameters. Include a detailed risk assessment for radiation exposure in the protocol ([]).

Q. What strategies mitigate systematic errors in Ho-159 half-life measurements?

Methodological Answer: Implement redundancy by using multiple detection systems (e.g., liquid scintillation counters and gamma spectrometers). Conduct blind analyses where researchers are unaware of sample identities during data collection. Apply correction factors for detector dead time and pulse pileup. Publish raw datasets alongside processed results to facilitate third-party validation ([ ]).

Q. How can Ho-159’s isotopic purity be verified in synthesized samples?

Methodological Answer: Perform inductively coupled plasma mass spectrometry (ICP-MS) to quantify isotopic ratios. Cross-check results with neutron activation analysis (NAA) to identify impurities. For trace-level validation, use radiochemical separation techniques (e.g., ion-exchange chromatography) followed by alpha spectroscopy. Document all steps in a reproducible workflow ([ ]) and include uncertainty budgets in reports ([ ]).